Cas no 55095-27-7 (Bis(4-fluorophenyl)methanamine)

Bis(4-fluorophenyl)methanamine is an organic compound featuring a central methanamine group linked to two 4-fluorophenyl rings. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. Its rigid aromatic framework also facilitates its use in the design of ligands for catalytic or receptor-binding applications. The compound is typically handled under controlled conditions due to its amine functionality, which may require protection in synthetic routes. Its purity and well-defined structure make it suitable for research and industrial applications requiring precise molecular architecture.
Bis(4-fluorophenyl)methanamine structure
55095-27-7 structure
Product Name:Bis(4-fluorophenyl)methanamine
CAS No:55095-27-7
MF:C13H11F2N
MW:219.22995018959
CID:352849
PubChem ID:10955039
Update Time:2025-10-06

Bis(4-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • Bis(4-fluorophenyl)methanamine
    • Benzenemethanamine, 4-fluoro-a-(4-fluorophenyl)-
    • bis[(4-fluorophenyl)methyl]amine
    • MFCD03076836
    • [bis(4-fluorophenyl)methyl]amine
    • 1,1-bis(4-fluorophenyl)methanamine
    • DTXSID201252426
    • BS-14063
    • SB79060
    • 1,1-Bis(4-fluorophenyl)methaneamine
    • Q27451516
    • 55095-27-7
    • EN300-54918
    • SCHEMBL933502
    • 4-fluoro-alpha-(4-fluorophenyl)benzenemethanamine
    • bis(4-fluorophenyl)methyl amine
    • 1,1-bis(4-fluorophenyl) methaneamine
    • AKOS000169504
    • 4,4'-difluoro-benzhydrylamine
    • 4,4'-di-fluorobenzhydrylamine
    • WRKGTUUHIURRMW-UHFFFAOYSA-N
    • 4,4'-difluorobenzhydrylamine
    • AM-814/41092185
    • bis(4-fluorophenyl)methylamine
    • G21253
    • 4-Fluoro-I+/--(4-fluorophenyl)benzenemethanamine
    • Inchi: 1S/C13H11F2N/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8,13H,16H2
    • InChI Key: WRKGTUUHIURRMW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N

Computed Properties

  • Exact Mass: 219.08595568g/mol
  • Monoisotopic Mass: 219.08595568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 314.1±27.0 °C at 760 mmHg
  • Flash Point: 143.7±23.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Bis(4-fluorophenyl)methanamine Security Information

Bis(4-fluorophenyl)methanamine Pricemore >>

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